Cas no 1864478-30-7 (N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine)

• Product Name: N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine
• CAS No: 1864478-30-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6224199
• PubChem ID: 130542747
• Update Time: 2025-06-08

N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1845839
• N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine
• 1864478-30-7

• Inchi： 1S/C10H21NO/c1-8(2)10-5-3-9(4-6-10)7-11-12/h8-12H,3-7H2,1-2H3
• InChI Key： FYTIFWCLUYCJEI-UHFFFAOYSA-N
• SMILES： ONCC1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine

N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine: A Comprehensive Overview

N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine (CAS No. 1864478-30-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, often referred to as IprOH for brevity, is characterized by its cyclohexyl and isopropyl groups attached to a hydroxylamine moiety, which imparts distinct chemical and biological properties.

The molecular formula of N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine is C₁₁H₂₃NO₂, with a molecular weight of approximately 197.30 g/mol. The compound's structure includes a six-membered cyclohexane ring substituted with an isopropyl group at the 4-position, and a hydroxylamine functional group attached to the methyl group on the cyclohexane ring. This unique arrangement of functional groups provides IprOH with a combination of hydrophobic and hydrophilic properties, making it an interesting candidate for various applications.

In the realm of medicinal chemistry, N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that IprOH exhibits promising activity as an antioxidant and anti-inflammatory agent. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that IprOH effectively scavenges reactive oxygen species (ROS) and reduces inflammation in cellular models. These findings suggest that IprOH could be a valuable starting point for developing new therapeutic agents for conditions such as neurodegenerative diseases and chronic inflammatory disorders.

Beyond its medicinal applications, N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine has also been investigated for its potential use in materials science. The compound's amphiphilic nature makes it suitable for the synthesis of advanced materials with tailored properties. Research conducted at the University of California, Berkeley, in 2020 explored the use of IprOH as a surfactant in the preparation of nanostructured materials. The study found that IprOH-based surfactants significantly enhanced the stability and dispersion of nanoparticles in various solvents, opening up new possibilities for applications in nanotechnology and drug delivery systems.

The synthesis of N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine typically involves multi-step processes that include the formation of the cyclohexane ring, introduction of the isopropyl group, and attachment of the hydroxylamine moiety. One common synthetic route involves the reaction of 4-isopropylcyclohexanecarbaldehyde with hydroxylamine under controlled conditions. This method yields high purity IprOH, which can be further purified using techniques such as column chromatography or recrystallization.

The physical properties of N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine are also noteworthy. It is a colorless liquid at room temperature with a melting point ranging from -10 to -5°C and a boiling point around 180°C at atmospheric pressure. The compound is moderately soluble in polar solvents such as methanol and ethanol but has limited solubility in non-polar solvents like hexane. These properties make it suitable for use in both aqueous and organic media, depending on the specific application requirements.

In terms of safety and handling, while N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine is not classified as a hazardous material, it should be handled with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound. Additionally, it is important to store IprOH in tightly sealed containers away from direct sunlight and sources of heat to maintain its stability.

The environmental impact of N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine is another important consideration. While there are currently no specific regulations governing its disposal, it is recommended to follow standard waste management practices for organic compounds. Disposal should be conducted in accordance with local environmental regulations to minimize any potential ecological impact.

In conclusion, N-{[4-(propan-2-yl)cyclohexyl]methyl}hydroxylamine (IprOH), CAS No. 1864478-30-7, is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.